Cas no 54771-30-1 (Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester)

• Product Name: Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester
• CAS No: 54771-30-1
• MF: C₅₄H₈₇O₃P
• MW: 815.240557909012
• CID: 380045
• PubChem ID: 3034833
• Update Time: 2025-04-19

Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester
• 2,3-dinonylphenyl bis(2-nonylphenyl) phosphite
• Dinonylphenyl bis(nonylphenyl) phosphite
• EINECS 259-335-8
• SCHEMBL2350501
• DTXSID101014958
• FT-0700095
• 54771-30-1
• NS00058786
• Phosphorous acid,dinonylphenyl bis(nonylphenyl)ester

• Inchi： 1S/C54H87O3P/c1-5-9-13-17-21-25-29-38-48-43-37-47-54(51(48)44-32-28-24-20-16-12-8-4)57-58(55-52-45-35-33-41-49(52)39-30-26-22-18-14-10-6-2)56-53-46-36-34-42-50(53)40-31-27-23-19-15-11-7-3/h33-37,41-43,45-47H,5-32,38-40,44H2,1-4H3
• InChI Key： OZFFDSIESCRZEA-UHFFFAOYSA-N
• SMILES： P(OC1C=CC=CC=1CCCCCCCCC)(OC1C=CC=CC=1CCCCCCCCC)OC1=CC=CC(=C1CCCCCCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 814.63971
• Monoisotopic Mass: 814.639283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 58
• Rotatable Bond Count: 38
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• XLogP3: 23.9

Experimental Properties

• Boiling Point: 774.9°C at 760 mmHg
• Flash Point: 535.3°C
• PSA: 27.69

Phosphorous acid,dinonylphenyl bis(nonylphenyl) ester Security Information

• Hazardous Material transportation number：3082
• HazardClass：9
• PackingGroup：III